Cas no 1261921-96-3 (4-(2,5-Dimethylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid
• CAS No: 1261921-96-3
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD18319287
• CID: 2763657
• PubChem ID: 53225217
• Update Time: 2025-05-25

4-(2,5-Dimethylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-DIMETHYLPHENYL)-3-METHYLBENZOIC ACID
• MFCD18319287
• 2,2',5'-Trimethyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid, 95%
• DTXSID60688949
• 1261921-96-3
• 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid

• MDL： MFCD18319287
• Inchi： 1S/C16H16O2/c1-10-4-5-11(2)15(8-10)14-7-6-13(16(17)18)9-12(14)3/h4-9H,1-3H3,(H,17,18)
• InChI Key： YCJWLRPHQNRDAE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 240.115029749Da
• Monoisotopic Mass: 240.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid

4-(2,5-Dimethylphenyl)-3-methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 1261921-96-3, known as 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid, is a significant organic compound that has garnered attention in various scientific and industrial fields. This compound belongs to the class of benzoic acids, which are widely studied for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid consists of a benzoic acid moiety substituted with a 4-(2,5-dimethylphenyl) group and a methyl group at the 3-position. This unique substitution pattern imparts distinctive chemical and physical properties to the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid through various methodologies. One notable approach involves the Friedel-Crafts acylation reaction, which allows for the selective introduction of the 4-(2,5-dimethylphenyl) group onto the benzoic acid backbone. Researchers have optimized this reaction by employing environmentally friendly catalysts and solvents, aligning with the growing demand for sustainable chemical processes. Additionally, other methods such as Suzuki coupling and Stille coupling have been explored to construct this compound with high precision and yield.

The pharmacological properties of 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid have been extensively investigated in recent studies. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid significantly inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders.

Beyond its pharmaceutical applications, 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid has also found utility in materials science. Its ability to form stable metal complexes has led to its exploration as a ligand in catalysis and sensing applications. Recent research highlights its potential as a chelating agent for transition metals like copper and zinc, enabling the development of highly efficient catalysts for organic transformations. Furthermore, its incorporation into polymer matrices has been shown to enhance mechanical and thermal properties, opening avenues for its use in advanced materials.

In the agricultural sector, 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid has been studied as a potential plant growth regulator. Experimental results indicate that it can modulate plant hormone signaling pathways, thereby promoting root development and stress tolerance in crops. This property is particularly valuable in light of increasing challenges posed by climate change and food security concerns.

Despite its numerous applications, further research is required to fully harness the potential of 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid. Ongoing studies are focused on understanding its bioavailability and metabolic pathways to optimize its therapeutic efficacy. Additionally, efforts are being made to scale up its production using cost-effective and eco-friendly methods to ensure accessibility for various industries.

In conclusion, 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid (CAS No. 1261921-96-3) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further investigation and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in shaping innovative solutions across healthcare, agriculture, and materials science.